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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH) that serves as a valuable and

versatile building block in organic synthesis.[1] Its unique photophysical properties and

reactivity make it a compound of interest in the development of novel materials and potential

therapeutic agents.[1] The methyl group at the 1-position influences its electronic properties

and provides a handle for further functionalization, distinguishing its chemical behavior from

other anthracene isomers. This document provides an overview of its applications, key

reactions, and detailed experimental protocols.

Physicochemical Properties
A foundational understanding of 1-methylanthracene's properties is crucial for its application

in synthesis.
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Property Value Reference

Molecular Formula C₁₅H₁₂ [2][3]

Molecular Weight 192.26 g/mol [1][2][4]

Melting Point 86-88 °C [4]

Boiling Point 363 °C [4]

Appearance
Colorless leaflets or white to

pale yellow solid
[1][4]

Solubility
Soluble in alcohol; insoluble in

water
[4]

Applications in Organic Synthesis
1-Methylanthracene is a precursor for a variety of more complex organic molecules with

applications in several fields:

Organic Electronics and Optoelectronics: Its inherent fluorescence and phosphorescence

make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic

devices.[1] Synthetic modifications can be used to tune its photophysical properties for

optimized performance.[1]

Materials Science: As a building block, it can be incorporated into larger polymeric or

supramolecular structures to create materials with specific thermal, optical, or electronic

properties.

Medicinal Chemistry and Drug Discovery: The anthracene scaffold is present in some

biologically active compounds. 1-Methylanthracene can serve as a starting point for the

synthesis of novel derivatives to be screened for therapeutic activity.[1][5] It is also used in

research on the metabolism and health effects of PAHs.[1]

Chemosensors: The fluorescent properties of the anthracene core can be exploited to design

chemosensors where binding to an analyte modulates the fluorescence emission.

Key Synthetic Reactions
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1-Methylanthracene participates in a range of organic reactions, allowing for the construction

of diverse molecular architectures.

Diels-Alder Reaction
The central ring of the anthracene core can act as a diene in [4+2] cycloaddition reactions, a

key method for forming bicyclic systems.[6][7]

A general workflow for a Diels-Alder reaction involving an anthracene derivative is depicted

below.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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